Cas no 1251676-16-0 (2-[8-(4-chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide)

• Product Name: 2-[8-(4-chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide
• CAS No: 1251676-16-0
• MF: C₁₉H₁₄ClN₅O₃
• MW: 395.799162387848
• CID: 5397014
• Update Time: 2025-05-20

2-[8-(4-chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-Chlorophenoxy)-3-oxo-N-phenyl-1,2,4-triazolo[4,3-a]pyrazine-2(3H)-acetamide
• 2-[8-(4-chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide

• Inchi： 1S/C19H14ClN5O3/c20-13-6-8-15(9-7-13)28-18-17-23-25(19(27)24(17)11-10-21-18)12-16(26)22-14-4-2-1-3-5-14/h1-11H,12H2,(H,22,26)
• InChI Key： QUMIBRKHKLYLLL-UHFFFAOYSA-N
• SMILES： C12=NN(CC(NC3=CC=CC=C3)=O)C(=O)N1C=CN=C2OC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.72±0.70(Predicted)

Additional information on 2-[8-(4-chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide

Introduction to 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide (CAS No. 1251676-16-0)

2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide (CAS No. 1251676-16-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrazines and is characterized by its unique structural features, which include a chlorophenyl group and a phenylacetamide moiety. The combination of these functional groups imparts specific biological activities that make it a promising candidate for various pharmaceutical applications.

The chemical structure of 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide is notable for its complexity and the presence of multiple heterocyclic rings. The triazolopyrazine core is a key structural element that contributes to the compound's pharmacological properties. The chlorophenyl substituent enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The phenylacetamide group adds further complexity and can influence the compound's binding affinity to specific biological targets.

Recent studies have focused on the biological activities of 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide. One of the most promising areas of research is its potential as an antiviral agent. In vitro assays have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide has been studied in animal models. Results indicate that it has favorable oral bioavailability and a moderate half-life in plasma. These characteristics are advantageous for developing oral formulations for therapeutic use. However, further research is needed to optimize dosing regimens and evaluate long-term safety.

Clinical trials are currently underway to assess the efficacy and safety of 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed information on the compound's therapeutic potential in specific disease indications.

The synthesis of 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Key intermediates include 8-chlorotriazolopyrazine derivatives and phenylacetic acid derivatives. The final step typically involves coupling these intermediates using standard amide bond formation techniques.

In conclusion, 2-[8-(4-Chlorophenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide (CAS No. 1251676-16-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications.